Cas no 479064-97-6 (Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid)

Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid is a chiral building block widely used in peptide synthesis and pharmaceutical research. The Boc (tert-butoxycarbonyl) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. Its (R)-configuration and aromatic 4-methylphenyl substituent make it valuable for designing stereospecific compounds, particularly in drug discovery and asymmetric synthesis. The carboxylic acid functionality allows for further derivatization via amide or ester formation. This compound is characterized by high purity and consistent performance, ensuring reproducibility in complex synthetic pathways. Its structural features make it suitable for applications in medicinal chemistry, where precise stereochemistry and functional group compatibility are critical.
Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid structure
479064-97-6 structure
Product Name:Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid
CAS No:479064-97-6
MF:C15H21NO4
MW:279.33154463768
MDL:MFCD03427935
CID:68246
PubChem ID:2761754
Update Time:2025-08-05

Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-3-((tert-Butoxycarbonyl)amino)-3-(p-tolyl)propanoic acid
    • (R)-Boc-4-methyl-β-Phe-OH
    • BOC-(R)-3-AMINO-3-(4-METHYLPHENYL)PROPIONIC ACID
    • BOC-(R)-3-AMINO-3-(4-METHYL-PHENYL)-PROPIONIC ACID
    • Boc-(R)-3-Amino-3-(4-methylphenyl)-propionic acid
    • Boc-ß-R-4-Methylphenylalanine
    • Boc-(R)-3-Amino-3-(4-methyl-phenyl)propionic acid
    • (R)-3-(Boc-amino)-3-(4-methylphenyl)propionic acid
    • AC1MC5O4
    • BOC-(R)- pound inverted question mark-(p-methylphenyl)alanine
    • PubChem17343
    • (R)-BOC-4-METHYL-BETA-PHE-OH
    • RARECHEM DK TC T309
    • (R)-3-TERT-BUTOXYCARBONYLAMINO-3-P-TOLYL-PROPIONIC ACID
    • (R)-3-T-BUTOXYCARBONYL-AMINO-3-(4-METHYL-PHENYL)-PROPIONIC ACID
    • (R)-N-(TERT-BUTOXYCARBONYL)-3-AMINO-3-(4-METHYLPHENYL)PROPIONIC ACID
    • N-BETA-T-BUTOXYCARBONYL-BETA-L-HOMO(4-METHYLPHENYL)GLYCINE
    • BOC-D-BETA-PHE(4-ME)-OH
    • (R)-3-((tert-Butoxycarbonyl)amino)-3-(p-tolyl)propanoicacid
    • AC-22051
    • (3R)-3-[(tert-Butoxycarbonyl)amino]-3-(4-methylphenyl)propanoic acid
    • boc-(r)-3-amino-3-(4-methylphenyl)propanoic acid
    • (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid
    • MFCD03427935
    • 479064-97-6
    • DTXSID10375892
    • A872024
    • AKOS016843767
    • EN300-1163427
    • (R)-Boc-4-methyl-beta-Phe-OH, >=98.0% (HPLC)
    • PS-12469
    • (3R)-3-(4-methylphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • A50446
    • BOC-(R)-ss-(p-methylphenyl)alanine
    • (R)-Boc-4-methyl-
    • A-Phe-OH
    • Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid
    • MDL: MFCD03427935
    • Inchi: 1S/C15H21NO4/c1-10-5-7-11(8-6-10)12(9-13(17)18)16-14(19)20-15(2,3)4/h5-8,12H,9H2,1-4H3,(H,16,19)(H,17,18)/t12-/m1/s1
    • InChI Key: MBWMIEZHOLGJBM-GFCCVEGCSA-N
    • SMILES: O(C(N[C@H](CC(=O)O)C1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 279.14700
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63000
  • LogP: 3.42640

Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid

Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid (CAS No. 479064-97-6): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid, identified by the CAS number 479064-97-6, is a vital intermediate in the synthesis of pharmaceuticals and specialty chemicals. Its unique structural features, including the presence of a protected amine group and a chiral center, make it a valuable building block for the development of biologically active molecules.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced pharmacological properties and reduced side effects. The (R)-configuration of the amino acid derivative is particularly significant in this context, as it aligns with the natural stereochemistry of many biologically relevant molecules. This specificity has made Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid a preferred choice for medicinal chemists and synthetic organic chemists.

The Boc (tert-butoxycarbonyl) protecting group on the amine functionality is crucial for facilitating selective reactions while maintaining stability under various reaction conditions. This protection strategy allows for precise control over the synthetic pathway, enabling chemists to introduce other functional groups or side chains without unwanted interference. The Boc group is particularly useful in multi-step syntheses where selective deprotection is required.

Recent advancements in synthetic methodologies have further highlighted the importance of Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid. For instance, catalytic asymmetric hydrogenation techniques have been employed to enhance the efficiency of producing enantiomerically pure intermediates. These methods not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles.

The utility of this compound extends beyond its role as a building block in drug synthesis. It has been explored in the development of novel materials and polymers, where its chiral properties contribute to the creation of functionalized surfaces and coatings with specific adhesion and catalytic characteristics. Such applications underscore the versatility of Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid in both pharmaceutical and materials science domains.

In clinical research, derivatives of this compound have shown promise in treating various neurological disorders. The phenyl ring substitution at the third position enhances binding affinity to specific receptors, making it a candidate for developing targeted therapies. Studies have indicated that modifications to this scaffold can lead to compounds with improved efficacy and reduced toxicity compared to existing treatments.

The synthesis of Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid itself is a testament to the progress in organic synthesis techniques. Modern methods employ high-yielding reactions with minimal byproducts, ensuring a sustainable supply chain for pharmaceutical manufacturers. The use of chiral auxiliaries and catalysts has streamlined the process, making it more cost-effective and scalable.

The compound's stability under various storage conditions further enhances its practicality in industrial applications. Unlike some sensitive intermediates that require specialized handling, Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid can be stored under ambient conditions without significant degradation, reducing logistical challenges for manufacturers.

Future research directions may explore new derivatives of this compound to expand its therapeutic applications. By leveraging computational chemistry and machine learning models, scientists can predict novel analogs with enhanced pharmacokinetic properties. This data-driven approach promises to accelerate the discovery process and bring new treatments to market more quickly.

The integration of continuous flow chemistry into the synthesis of Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid represents another significant advancement. Flow reactors provide better control over reaction parameters, leading to higher consistency and reproducibility in batch production. This technology is particularly beneficial for large-scale manufacturing where precision is paramount.

The environmental impact of producing this compound has also been a focus area. Green chemistry initiatives aim to minimize solvent use and energy consumption without compromising yield or purity. Innovations such as biocatalysis and photochemical reactions offer sustainable alternatives to traditional synthetic routes.

In conclusion, Boc-(R)-3-amino-3-(4-methylphenyl)propionic acid (CAS No. 479064-97-6) is a cornerstone in modern pharmaceutical synthesis due to its versatility and efficiency in producing enantiomerically pure compounds. Its applications span from drug development to advanced materials, reflecting its broad utility across multiple scientific disciplines. As research continues to evolve, this compound will undoubtedly remain a critical component in innovative chemical synthesis strategies.

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